Cas no 2460750-81-4 (3-methyl-2-(4-methyl-1H-imidazol-1-yl)butanoic acid)

• Product Name: 3-methyl-2-(4-methyl-1H-imidazol-1-yl)butanoic acid
• CAS No: 2460750-81-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD32702737
• CID: 5669885
• PubChem ID: 155820626
• Update Time: 2023-09-12

3-methyl-2-(4-methyl-1H-imidazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26907855
• 2460750-81-4
• 3-methyl-2-(4-methyl-1H-imidazol-1-yl)butanoic acid

• MDL： MFCD32702737
• Inchi： 1S/C9H14N2O2/c1-6(2)8(9(12)13)11-4-7(3)10-5-11/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： XUXMNOPBWHEMDB-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)N1C=NC(C)=C1)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų